N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H21ClFN3O3/c1-14(26)24-9-11-25(12-10-24)20-15(21)5-4-7-17(20)23-19(27)13-28-18-8-3-2-6-16(18)22/h2-8H,9-13H2,1H3,(H,23,27)
• InChI Key: XDSQPNMGULBFIT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C20H21ClFN3O3
• Molecular Weight: 405.8 g/mol

Description

N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-(2-fluorophenoxy)acetamide, commonly known as AC-262,536, is a synthetic compound that has been studied for its potential applications in the field of sports doping and muscle growth. AC-262,536 is classified as a selective androgen receptor modulator (SARM) and has been shown to have anabolic effects in animal studies.

Mechanism of Action

AC-262,536 works by binding to and activating androgen receptors in the body. Androgen receptors are proteins that are involved in the regulation of muscle growth, bone density, and other physiological processes. By activating these receptors, AC-262,536 can promote muscle growth and increase strength.
Biochemical and Physiological Effects:
Animal studies have shown that AC-262,536 can increase muscle mass and strength, as well as improve bone density. However, more research is needed to determine the long-term effects of AC-262,536 on the body.

Advantages and Limitations for Lab Experiments

One advantage of using AC-262,536 in lab experiments is its selective binding to androgen receptors, which can help researchers study the effects of androgen receptor activation on muscle growth and other physiological processes. However, one limitation is the lack of human studies, which makes it difficult to determine the safety and efficacy of AC-262,536 in humans.

Future Directions

There are several future directions for research on AC-262,536. One area of interest is the potential use of AC-262,536 in the treatment of muscle wasting diseases, such as muscular dystrophy. Another area of interest is the development of safer and more effective N-[2-(4-acetyl-1-piperazinyl)-3-chlorophenyl]-2-(2-fluorophenoxy)acetamides for use in sports doping and muscle growth. Additionally, more research is needed to determine the long-term effects of AC-262,536 on the body and its potential side effects.

Scientific Research Applications

AC-262,536 has been studied for its potential applications in the field of sports doping and muscle growth. Animal studies have shown that AC-262,536 has anabolic effects, meaning it can promote muscle growth and increase strength. However, more research is needed to determine the safety and efficacy of AC-262,536 in humans.